Cas no 1806983-28-7 (3-Bromo-2-hydroxy-4-nitropyridine)
3-Bromo-2-hydroxy-4-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-hydroxy-4-nitropyridine
-
- MDL: MFCD28741183
- Inchi: 1S/C5H3BrN2O3/c6-4-3(8(10)11)1-2-7-5(4)9/h1-2H,(H,7,9)
- InChI Key: QVPFUTHTRGPIAL-UHFFFAOYSA-N
- SMILES: BrC1C(NC=CC=1[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 276
- XLogP3: 0.7
- Topological Polar Surface Area: 74.9
3-Bromo-2-hydroxy-4-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012547-250mg |
3-Bromo-2-hydroxy-4-nitropyridine |
1806983-28-7 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029012547-1g |
3-Bromo-2-hydroxy-4-nitropyridine |
1806983-28-7 | 95% | 1g |
$3,039.75 | 2022-03-31 | |
| Enamine | EN300-298602-1g |
3-bromo-4-nitropyridin-2-ol |
1806983-28-7 | 1g |
$0.0 | 2023-09-06 | ||
| Enamine | EN300-298602-1.0g |
3-bromo-4-nitropyridin-2-ol |
1806983-28-7 | 1.0g |
$0.0 | 2023-02-27 |
3-Bromo-2-hydroxy-4-nitropyridine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 3-Bromo-2-hydroxy-4-nitropyridine
Introduction to 3-Bromo-2-hydroxy-4-nitropyridine (CAS No. 1806983-28-7)
3-Bromo-2-hydroxy-4-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1806983-28-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, which makes it a valuable scaffold for the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromo substituent, a hydroxyl group, and a nitro group, enhances its reactivity and utility in organic synthesis, particularly in the development of novel therapeutic agents.
The bromo and nitro groups in 3-Bromo-2-hydroxy-4-nitropyridine play crucial roles in its chemical behavior. The bromo group serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. On the other hand, the nitro group can be reduced to an amine, providing access to derivatives with different pharmacological properties. The hydroxyl group also contributes to the compound's versatility, allowing for modifications such as etherification or esterification, which can influence solubility and metabolic stability.
In recent years, 3-Bromo-2-hydroxy-4-nitropyridine has been explored in various research areas due to its structural features. One notable application is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The pyridine core is a common motif in many kinase inhibitors, and modifications at the 2-position and 4-position can fine-tune binding affinity and selectivity. For instance, studies have demonstrated that replacing the hydroxyl group with other functionalities can enhance interactions with specific protein targets. Additionally, the bromo substituent allows for further derivatization to introduce additional pharmacophores that may improve drug-like properties such as bioavailability and tissue distribution.
Another area where 3-Bromo-2-hydroxy-4-nitropyridine has shown promise is in the development of antimicrobial agents. The nitro group is known to exhibit broad-spectrum antimicrobial activity due to its ability to generate reactive species that disrupt bacterial cell membranes. Researchers have leveraged this property to design novel antibiotics by incorporating 3-Bromo-2-hydroxy-4-nitropyridine into molecular frameworks that target specific bacterial enzymes or pathways. Furthermore, the presence of both hydroxyl and bromo groups provides opportunities for structure-activity relationship (SAR) studies, enabling chemists to optimize potency while minimizing toxicity.
The compound's utility extends beyond pharmaceutical applications into materials science and agrochemicals. For example, pyridine derivatives are frequently used as ligands in catalytic systems due to their ability to coordinate with transition metals. The bromo and nitro groups can be strategically positioned to influence catalytic activity and selectivity in cross-coupling reactions. Similarly, in agrochemicals, pyridine-based compounds often serve as key intermediates in the synthesis of herbicides and insecticides. The structural diversity offered by 3-Bromo-2-hydroxy-4-nitropyridine allows chemists to design molecules with tailored biological activities suitable for crop protection applications.
Recent advancements in synthetic methodologies have further expanded the potential applications of 3-Bromo-2-hydroxy-4-nitropyridine. Transition-metal-catalyzed reactions have enabled efficient functionalization at multiple sites within the pyridine ring, allowing for rapid diversification of molecular structures. For instance, palladium-catalyzed borylation followed by Suzuki coupling has been used to introduce aryl groups at positions adjacent to existing functional groups. This approach has facilitated the development of libraries of novel compounds for high-throughput screening in drug discovery programs.
The role of computational chemistry in designing derivatives of 3-Bromo-2-hydroxy-4-nitropyridine cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity for target proteins, guiding medicinal chemists in optimizing lead structures. By integrating experimental data with computational insights, researchers can accelerate the discovery process and reduce reliance on trial-and-error experimentation. This synergy between experimental chemistry and computational methods has been instrumental in advancing projects involving 3-Bromo-2-hydroxy-4-nitropyridine.
In conclusion,3-Bromo-2-hydroxy-4-nitropyridine (CAS No. 1806983-28-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules with diverse applications ranging from pharmaceuticals to materials science. As synthetic methodologies continue to evolve and computational tools become more sophisticated,3-Bromo-2-hydroxy-4-nitropyridine will undoubtedly remain at the forefront of innovation in organic chemistry.
1806983-28-7 (3-Bromo-2-hydroxy-4-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)